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Compound of Interest

Compound Name: N3PT

Cat. No.: B10762228 Get Quote

This document provides essential safety and logistical information for the proper disposal of

N3PT (N3-pyridyl thiamine), a potent and selective transketolase inhibitor used in laboratory

research. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe handling and disposal in accordance with general

laboratory safety standards.

Compound Identification and Safety Data
Proper identification is the first step in safe chemical handling and disposal. N3PT is identified

by the following:

Identifier Value

Chemical Name N3-pyridyl thiamine

Synonym

3-((2-amino-6-methylpyridin-3-yl)methyl)-5-(2-

hydroxyethyl)-4-methylthiazol-3-ium chloride

hydrochloride

CAS Number 13860-66-7

Molecular Formula C13H19Cl2N3OS

Molecular Weight 336.28 g/mol
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Experimental Protocol for N3PT Disposal
This protocol outlines the step-by-step procedure for the safe disposal of N3PT waste.

1.0 Personal Protective Equipment (PPE)

1.1 Wear appropriate personal protective equipment (PPE) before handling N3PT waste. This

includes:

Chemical-resistant gloves (e.g., nitrile).
Safety glasses with side shields or goggles.
A lab coat.

2.0 Waste Segregation and Collection

2.1 Do not mix N3PT waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department. 2.2 Collect all solid N3PT
waste, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a

designated, leak-proof, and clearly labeled hazardous waste container. 2.3 Collect solutions

containing N3PT in a separate, compatible, and clearly labeled hazardous waste container. If

dissolved in a solvent, the container must be appropriate for that solvent.

3.0 Waste Labeling

3.1 Label the hazardous waste container with the following information:

The words "Hazardous Waste."
The full chemical name: "N3PT (N3-pyridyl thiamine)".
The CAS Number: "13860-66-7".
An accurate estimation of the concentration and volume of the waste.
The date the waste was first added to the container.

4.0 Storage of Waste

4.1 Store the sealed hazardous waste container in a designated satellite accumulation area.

4.2 Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

5.0 Final Disposal
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5.1 Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste disposal contractor. 5.2 Follow all local, state, and

federal regulations for the disposal of chemical waste. The final disposal method will likely

involve incineration by a licensed facility.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of N3PT.
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2. Identify Waste Type

Start: N3PT Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid Waste
(e.g., contaminated consumables)

 Is it solid? 

Liquid Waste
(e.g., solutions)

 Is it liquid? 

3a. Collect in Labeled
Solid Hazardous Waste Container

3b. Collect in Labeled
Liquid Hazardous Waste Container

4. Store Sealed Container
in Satellite Accumulation Area

5. Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N3PT waste.

To cite this document: BenchChem. [Proper Disposal Procedures for N3PT (N3-pyridyl
thiamine)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10762228#n3pt-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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